Cas no 691905-33-6 (3-(2,6-Difluorophenyl)benzaldehyde)

3-(2,6-Difluorophenyl)benzaldehyde structure
691905-33-6 structure
Product Name:3-(2,6-Difluorophenyl)benzaldehyde
CAS No:691905-33-6
MF:C13H8F2O
MW:218.198830604553
CID:973232
PubChem ID:23082705
Update Time:2025-04-19

3-(2,6-Difluorophenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(2,6-Difluorophenyl)benzaldehyde
    • AG-G-68979
    • CTK5C9211
    • 2',6'-difluorobiphenyl-3-carbaldehyde
    • UDCLVTUEVDSFES-UHFFFAOYSA-N
    • DTXSID00630402
    • 2',6'-Difluoro[1,1'-biphenyl]-3-carbaldehyde
    • AKOS013355440
    • 691905-33-6
    • SCHEMBL1745719
    • Inchi: 1S/C13H8F2O/c14-11-5-2-6-12(15)13(11)10-4-1-3-9(7-10)8-16/h1-8H
    • InChI Key: UDCLVTUEVDSFES-UHFFFAOYSA-N
    • SMILES: FC1C=CC=C(C=1C1C=CC=C(C=O)C=1)F

Computed Properties

  • Exact Mass: 218.05400
  • Monoisotopic Mass: 218.05432120g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 3.44430

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